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ethyltetrahydro-, (6S)-

CAS No.: 108943-44-8

Cat. No.: B15060195

Get Quote

Abstract & Introduction
The Sea Buckthorn Fly (Rhagoletis batava Hering) is the primary economic pest of sea

buckthorn (Hippophae rhamnoides), capable of destroying up to 100% of a crop if left

unmanaged.[1] Traditional monitoring relies on non-specific visual cues (yellow sticky traps) or

generic food baits (ammonium salts), which often suffer from low sensitivity and high non-target

bycatch.

Recent breakthroughs in chemical ecology (Būda et al., 2020) have identified (S)-(-)-delta-

heptalactone as a male-produced aggregation pheromone. Unlike sex pheromones that attract

only one sex, this compound attracts both male and female flies, making it a robust tool for

population monitoring and potential mass trapping. This guide outlines the protocol for

synthesizing, formulating, and deploying this specific lure.
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The bioactive compound is the (S)-enantiomer of delta-heptalactone.[2] Field and

electroantennographic (EAG) studies confirm that R. batava antennae respond exclusively to

the (S)-form. The (R)-enantiomer is EAG-silent.

Property Specification

IUPAC Name (6S)-6-ethyltetrahydro-2H-pyran-2-one

Common Name (S)-delta-heptalactone

CAS Number
33368-66-4 (Generic); (S)-specific: 78438-16-1

(Verify supplier)

Target Species Rhagoletis batava (Sea Buckthorn Fly)

Function
Aggregation Pheromone (Attracts Males &

Females)

Purity Requirement

>95% (S)-enantiomer recommended; Racemic

mixtures may be used if (R) is confirmed inert

(non-repellent).

Mechanism of Action
Unlike many Tephritids where males attract females for mating (sex pheromone), R. batava

males emit (S)-delta-heptalactone to signal a suitable host or mating site, triggering an

aggregation response in both sexes.[2]
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Figure 1: Olfactory signaling pathway of the R. batava aggregation pheromone.
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Commercial dispensers for this specific enantiomer may be limited. The following protocol

describes the preparation of rubber septum dispensers, the standard for Rhagoletis field trials.

Materials:

Red rubber septa (standard 11 mm sleeve stoppers).

(S)-delta-heptalactone (neat liquid).

Solvent: Hexane or Dichloromethane (DCM).

Micropipettes.

Loading Protocol:

Dilution: Prepare a stock solution if low doses are required. For standard field longevity (4-6

weeks), a neat application or high-concentration solution is preferred.

Dose: Apply 10 mg to 50 mg of (S)-delta-heptalactone per septum.

Note: Būda et al. (2020) utilized a "dispenser-in-dispenser" method to control release

rates, implying the compound is moderately volatile.

Absorption: Apply the liquid into the cup of the septum. Allow solvent (if used) to evaporate in

a fume hood for 15-30 minutes.

Storage: Store loaded septa in foil-wrapped, airtight bags at -20°C until use.

Trap Selection
While Yellow Sticky Traps are the industry standard for monitoring, liquid-based traps (McPhail)

have shown superior efficacy when paired with this pheromone.
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Trap Type Efficacy with Pheromone Recommended Use

McPhail (Liquid) High (>2x Control)
Research, Mass Trapping,

High-Precision Monitoring.

Yellow Sticky Moderate
General Monitoring, Budget

constraints.

Rebell® (Cross) Moderate-High
Standard European monitoring

tool.
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Figure 2: Field deployment and decision-making workflow.

Step-by-Step Deployment:
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Timing: Deploy traps in mid-July (Northern Hemisphere), approximately 1-2 weeks before

expected adult emergence.

Placement: Hang traps in the mid-to-upper canopy (1.5 - 2.0 m height). Flies prefer the

sunny, south-eastern side of the bush.

Density:

Monitoring: 1-2 traps per hectare.

Mass Trapping: >50 traps per hectare (experimental).

Maintenance:

McPhail: Refill liquid (water + surfactant or propylene glycol) weekly.

Lure: Replace dispenser every 4 weeks.

Data Interpretation & Expected Results
The following table summarizes expected catch data based on comparative field trials (Būda et

al., 2020; Voigt et al., 2016).

Treatment Trap Type
Relative Catch
Efficacy

Specificity

Unbaited Control McPhail 1.0x (Baseline) Low (Incidental)

Ammonium Bait Yellow Sticky 1.5x - 2.0x
Low (High non-target

bycatch)

(S)-delta-heptalactone McPhail 2.5x - 3.0x High (Target specific)

Key Advantage: The pheromone trap catches significantly fewer non-target insects (bees,

parasitoids) compared to ammonium-baited yellow traps, preserving the ecological balance of

the orchard.
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Low Catches: Ensure the enantiomeric purity of the lure. If using a racemic mixture (50:50

R/S), increase the load to compensate for the inactive (R) portion, provided it is not inhibitory.

Dispenser Longevity: If the lure loses efficacy after 1 week, the release rate is too high. Use

a "vial-in-vial" system (a small open vial containing the lure placed inside a larger vial with a

small hole) to throttle the release.

Bycatch: If using McPhail traps, ensure the liquid preservative does not contain fermenting

sugars, which attract wasps. Use 1% NaCl or propylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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